Cas no 1190318-52-5 (5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid)

5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused pyrrolopyridine core, offering utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural framework is conducive to further functionalization, making it valuable for the development of bioactive compounds. The presence of both carboxylic acid and aromatic nitrogen moieties enhances its reactivity, enabling applications in coupling reactions, metal-catalyzed transformations, and the construction of complex molecular architectures. High purity and stability under standard conditions ensure reliable performance in research and industrial settings. This compound is particularly relevant in medicinal chemistry for designing kinase inhibitors and other targeted therapeutics.
5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid structure
1190318-52-5 structure
Product Name:5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
CAS No:1190318-52-5
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD12963002
CID:2169877
PubChem ID:18754128
Update Time:2025-10-28

5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-4-azaindole-3-carboxylic acid methyl ester
    • 5-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
    • FCH1134475
    • AK203941
    • CS-0441859
    • SCHEMBL22050698
    • PS-18150
    • 1H-Pyrrolo[3,2-b]pyridine-3-carboxylic acid, 5-methyl-
    • 1190318-52-5
    • EN300-1635523
    • 5-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylicacid
    • DTXSID601220431
    • 5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
    • MDL: MFCD12963002
    • Inchi: 1S/C9H8N2O2/c1-5-2-3-7-8(11-5)6(4-10-7)9(12)13/h2-4,10H,1H3,(H,12,13)
    • InChI Key: MJVSZGMMHNXETC-UHFFFAOYSA-N
    • SMILES: OC(C1=CNC2C=CC(C)=NC=21)=O

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • XLogP3: 1

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 425.0±40.0 °C at 760 mmHg
  • Flash Point: 210.9±27.3 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid Security Information

5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM243286-1g
5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
1190318-52-5 95%
1g
$425 2021-06-09
Chemenu
CM243286-1g
5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
1190318-52-5 95%+
1g
$425 2023-11-23
TRC
M288773-1mg
5-Methyl-4-azaindole-3-carboxylic Acid Methyl Ester
1190318-52-5
1mg
$ 50.00 2022-06-04
TRC
M288773-2mg
5-Methyl-4-azaindole-3-carboxylic Acid Methyl Ester
1190318-52-5
2mg
$ 65.00 2022-06-04
TRC
M288773-10mg
5-Methyl-4-azaindole-3-carboxylic Acid Methyl Ester
1190318-52-5
10mg
$ 160.00 2022-06-04
Alichem
A029187287-1g
5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
1190318-52-5 95%
1g
$491.40 2023-09-04
eNovation Chemicals LLC
Y1097582-1G
5-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
1190318-52-5 97%
1g
$490 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ9241-1G
5-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
1190318-52-5 97%
1g
¥ 2,620.00 2023-04-03
Enamine
EN300-1635523-0.05g
5-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
1190318-52-5
0.05g
$1513.0 2023-06-04
Enamine
EN300-1635523-0.1g
5-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
1190318-52-5
0.1g
$1585.0 2023-06-04

Additional information on 5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid

5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid (CAS No. 1190318-52-5): An Overview of Its Structure, Properties, and Applications

5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid (CAS No. 1190318-52-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, physical and chemical properties, and the latest research findings related to 5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid.

Structural Characteristics

The molecular structure of 5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid is characterized by a fused ring system consisting of a pyrrole ring and a pyridine ring. The presence of a methyl group at the 5-position and a carboxylic acid group at the 3-position imparts unique chemical and biological properties to this compound. The molecular formula is C10H9N2O2, with a molecular weight of approximately 187.19 g/mol.

The aromatic nature of the pyrrole and pyridine rings provides stability to the molecule, while the carboxylic acid group offers potential for various chemical reactions and interactions. The methyl group at the 5-position adds steric bulk and can influence the compound's solubility and binding affinity to biological targets.

Physical and Chemical Properties

5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid is a white crystalline solid with a melting point ranging from 240 to 242°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile makes it suitable for various experimental conditions in both in vitro and in vivo studies.

The compound has a pKa value of approximately 4.0, indicating that it exists primarily as a carboxylate anion at physiological pH levels. This property is crucial for its interaction with biological systems, as it can affect its membrane permeability and distribution within cells.

Biological Activities and Therapeutic Potential

5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid has been extensively studied for its potential therapeutic applications due to its diverse biological activities. Recent research has highlighted its anti-inflammatory, anti-cancer, and neuroprotective properties.

In the context of anti-inflammatory activity, studies have shown that 5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In cancer research, 5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid has demonstrated potent anti-proliferative effects on various cancer cell lines. It has been shown to induce apoptosis (programmed cell death) by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that it could be developed as a novel anti-cancer agent.

In neuroprotective studies, 5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid has been found to protect neurons from oxidative stress-induced damage. It can also enhance neurogenesis and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. These properties make it an attractive candidate for further investigation in neuropharmacology.

Synthesis and Derivatives

The synthesis of 5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate aldehyde with an amino acid derivative followed by cyclization to form the pyrrolopyridine core structure.

The versatility of this synthetic approach allows for the preparation of various derivatives by modifying functional groups or introducing substituents at different positions on the molecule. These derivatives can be tailored to optimize specific biological activities or improve pharmacokinetic properties such as solubility, stability, and bioavailability.

Clinical Trials and Future Prospects

The promising preclinical results with 5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid have led to increased interest in its clinical development. Several Phase I clinical trials are currently underway to evaluate its safety and efficacy in treating various diseases.

In addition to its therapeutic potential, there is growing interest in using 5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid as a tool compound in basic research to better understand disease mechanisms. Its ability to modulate specific signaling pathways makes it valuable for investigating cellular processes involved in inflammation, cancer progression, and neurodegeneration.

Conclusion

5-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid (CAS No. 1190318-52-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Ongoing research continues to uncover new applications for this compound, making it an exciting area of study for scientists and clinicians alike.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.